Cas no 67763-24-0 (Bromocresol Green Sodium)

• Product Name: Bromocresol Green Sodium
• CAS No: 67763-24-0
• MF: C₂₁H₁₃Br₄NaO₅S
• MW: 719.995692968369
• MDL: MFCD00148898
• CID: 90389
• PubChem ID: 87575668
• Update Time: 2025-04-18

Bromocresol Green Sodium Chemical and Physical Properties

Names and Identifiers

• Sodium bromocresol green
• 3,3,5,5-Tetrabromo-m-cresolsulfonephthalein sodium salt
• Bromocresol Green water soluble
• Bromcresol green, sodium salt
• sodium alpha-(3,5-dibromo-2-methyl-4-oxo-2,5-cyclohexadienylidene)-alpha-(3,5-dibromo-4-hydroxyphenyl)toluenesulphonate
• Bromcresol Green, water soluble
• Bromocresol Green, sodium salt
• Bromocresol Green
• Sodium α-(3,5-dibromo-2-methyl-4-oxo-2,5-cyclohexadienylidene)-α-(3,5-dibromo-4-hydroxyphenyl)toluenesulphonate
• Phenol, 4,4'-(1,1-dioxido-3H-2,1-benzoxathiol-3-ylidene)bis(2,6-dibromo-3-methyl-,monosodium salt
• BromocresolGreen,sodiumsalt,watersoluble,indicator,pure25GR
• BromocresolGreen,sodiumsalt,watersoluble,indicator,pure5GR
• Bromocresol Green, sodium salt, conforms to ACS, pure
• BroMocresol Green, sodiuM salt, pure, water soluble, indicator
• Bromocresol Blue Sodium Salt
• Bromocresol Green, sodium salt, ACS reagent
• Bromocresol Green Sodium
• C21H13Br4NaO5S
• BIB1187
• Bromocresol Green sodium salt, ACS
• GT3714
• phenol, 4,4'-(1,1-dioxido-3h-2,1-benzoxathiol-3-ylidene)bis[2,6-dibromo-3-methyl-, sodiumsalt(1:1)
• Bromocresol Green sodium salt ACS reagent
• M120
• ST24030215

• MDL： MFCD00148898
• Inchi： 1S/C21H14Br4O5S.Na/c1-9-12(7-14(22)19(26)17(9)24)21(13-8-15(23)20(27)18(25)10(13)2)11-5-3-4-6-16(11)31(28,29)30-21;/h3-8,26-27H,1-2H3;/q;+1/p-1
• InChI Key： HEFSGAHJDGZCHA-UHFFFAOYSA-M
• SMILES： BrC1=C(C(=CC(=C1C)C1(C2C=C(C(=C(C=2C)Br)O)Br)C2C=CC=CC=2S(=O)(=O)O1)Br)[O-].[Na+]

Computed Properties

• Exact Mass: 733.72200
• Monoisotopic Mass: 715.711
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 2
• Complexity: 785
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 95

Experimental Properties

• Color/Form: Dark brown solid.
• Density: 0.981
• Melting Point: 230 °C (dec.)(lit.)
• Boiling Point: 100ºC
• PSA: 126.27000
• LogP: 7.03370
• Solubility: Soluble in water.

Bromocresol Green Sodium Security Information

• WGK Germany：3
• Safety Instruction： S24/25
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofuranones